Cas no 1805695-01-5 (2-Amino-4-bromo-1H-benzimidazole-7-carboxamide)
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide
-
- Inchi: 1S/C8H7BrN4O/c9-4-2-1-3(7(10)14)5-6(4)13-8(11)12-5/h1-2H,(H2,10,14)(H3,11,12,13)
- InChI Key: JRLINNIWEDZMIG-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(N)=O)C2=C1N=C(N)N2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- XLogP3: 0.7
- Topological Polar Surface Area: 97.8
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061009359-250mg |
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide |
1805695-01-5 | 98% | 250mg |
$4,829.67 | 2022-04-01 | |
| Alichem | A061009359-500mg |
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide |
1805695-01-5 | 98% | 500mg |
$7,612.95 | 2022-04-01 | |
| Alichem | A061009359-1g |
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide |
1805695-01-5 | 98% | 1g |
$13,712.93 | 2022-04-01 |
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide
Introduction to 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide (CAS No. 1805695-01-5)
2-Amino-4-bromo-1H-benzimidazole-7-carboxamide, with the CAS number 1805695-01-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, a group of heterocyclic compounds known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.
The structure of 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide is characterized by a benzimidazole core with a bromine atom at the 4-position and an amino group at the 2-position. The carboxamide functionality at the 7-position further enhances its chemical and biological properties. The presence of these functional groups makes it a versatile scaffold for the development of novel therapeutic agents.
Recent studies have highlighted the potential of 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.
In addition to its anticancer properties, 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide has shown promise in the treatment of parasitic infections. A research team from the University of California, San Francisco, demonstrated that this compound effectively inhibits the growth of Trypanosoma brucei, the parasite responsible for African sleeping sickness. The study, published in PLOS Neglected Tropical Diseases in 2022, highlighted the compound's ability to disrupt essential metabolic pathways in the parasite, leading to its death.
The pharmacokinetic properties of 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further drug development. Moreover, its low toxicity profile in animal models suggests that it may be safe for human use.
In terms of synthetic chemistry, 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the condensation of 4-bromo-o-phenylenediamine with formamidine acetate to form the benzimidazole core, followed by N-acetylation and deprotection steps to introduce the carboxamide functionality. This synthetic route is scalable and can be adapted for large-scale production.
The potential applications of 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide extend beyond its direct therapeutic uses. It serves as an important building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at Harvard University have used this compound as a starting material to develop novel inhibitors of protein-protein interactions involved in cancer progression.
In conclusion, 2-Amino-4-bromo-1H-benzimidazole-7-carboxamide (CAS No. 1805695-01-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1805695-01-5 (2-Amino-4-bromo-1H-benzimidazole-7-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)